Cas no 879570-94-2 (2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol
• CAS No: 879570-94-2
• MF: C₂₅H₂₂ClN₃O₄
• MW: 463.912885189056
• CID: 5422374
• Update Time: 2025-05-21

2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((4-chlorobenzyl)oxy)-2-(5-(2-ethoxyphenoxy)-2-imino-1,2-dihydropyrimidin-4-yl)phenol
• Phenol, 2-[2-amino-5-(2-ethoxyphenoxy)-4-pyrimidinyl]-5-[(4-chlorophenyl)methoxy]-
• 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol

• Inchi： 1S/C25H22ClN3O4/c1-2-31-21-5-3-4-6-22(21)33-23-14-28-25(27)29-24(23)19-12-11-18(13-20(19)30)32-15-16-7-9-17(26)10-8-16/h3-14,30H,2,15H2,1H3,(H2,27,28,29)
• InChI Key： WTBZXOCOKIPZQM-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(Cl)C=C2)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol

Compound CAS No 879570-94-2: A Comprehensive Overview

The compound with CAS No 879570-94-2, known as 2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(4-chlorophenyl)methoxyphenol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a phenol group, and various substituents that confer unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a promising candidate for various applications.

Pyrimidine derivatives like this compound have been extensively studied due to their potential as bioactive agents. The presence of the pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms, contributes to the molecule's stability and reactivity. The amino group attached to the pyrimidine ring further enhances its ability to participate in hydrogen bonding, a critical factor in drug design for targeting specific biological receptors. Additionally, the ethoxyphenoxy substituent introduces electronic and steric effects that can modulate the compound's interaction with biological systems.

The 4-chlorophenyl group attached to the methoxyphenol moiety adds another layer of complexity to this compound's structure. Chlorine substitution is known to influence the electronic properties of aromatic rings, potentially enhancing the molecule's ability to act as a ligand in metalloenzyme inhibition or as a substrate in catalytic processes. Recent studies have explored the role of such chlorinated aromatic compounds in modulating enzyme activity, particularly in kinase inhibitors, which are crucial in cancer therapy.

One of the most intriguing aspects of this compound is its potential application in drug development. Researchers have demonstrated that pyrimidine-based compounds can serve as scaffolds for designing inhibitors of various enzymes, including tyrosine kinases and histone deacetylases. The combination of an amino group, a methoxyphenol moiety, and a chlorophenyl substituent makes this compound an ideal candidate for exploring its inhibitory effects on these enzymes. Preliminary in vitro studies suggest that it exhibits moderate activity against certain cancer cell lines, warranting further investigation into its therapeutic potential.

Beyond its biological applications, this compound has also been investigated for its role in materials science. The presence of multiple aromatic rings and functional groups makes it a potential candidate for use in organic electronics. Recent research has focused on its ability to act as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The pyrimidine ring system and phenol group contribute to its conjugation properties, which are essential for efficient charge transport in these devices.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. Its construction involves multiple steps, including nucleophilic aromatic substitution, Suzuki coupling reactions, and selective oxidation processes. The development of efficient synthetic routes has been facilitated by advancements in catalytic methods and green chemistry principles. Researchers have reported high yields and excellent regioselectivity in the synthesis of this compound, making it accessible for large-scale production if needed.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. For instance, X-ray crystallography revealed that the molecule adopts a planar conformation due to the rigidity imparted by the pyrimidine ring system.

The environmental impact of this compound is another area of interest. Given its complex structure and functional groups, understanding its degradation pathways under various environmental conditions is crucial for assessing its ecological safety. Recent studies have shown that it undergoes hydrolytic degradation under alkaline conditions, producing less complex byproducts that are less likely to pose long-term environmental risks.

In conclusion, CAS No 879570-94-2 represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure endows it with properties that make it suitable for drug discovery efforts as well as materials science innovations. As research continues to uncover new insights into its biological activity and physical properties, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and organic electronics.